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Compound of Interest

Compound Name: 5-Methyinicotinoyl chloride

Cat. No.: B1285282

Essential Safety and Handling Guide for 5-
Methylnicotinoyl Chloride

This guide provides immediate, essential safety and logistical information for handling 5-
Methylnicotinoyl chloride in a laboratory setting. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals by outlining
detailed operational and disposal plans.

Chemical Safety and Hazard Information

5-Methylnicotinoyl chloride is a reactive acyl chloride that is corrosive and moisture-
sensitive.[1] It can cause severe skin burns and eye damage.[2] Due to its reactivity,
particularly with water, careful handling and disposal are critical to prevent hazardous
reactions.[1][2]
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Property Value Source
Molecular Formula C7HeCINO [3]
Molecular Weight 155.58 g/mol [3]
Boiling Point 251.255 °C at 760 mmHg [3]
Density 1.241 g/cm3 [3]
Flash Point 105.756 °C [3]

H290: May be corrosive to
metalsH314: Causes severe

GHS Hazard Statements skin burns and eye [2]
damageH318: Causes serious

eye damage

Personal Protective Equipment (PPE)

When handling 5-Methylnicotinoyl chloride, the following personal protective equipment is
mandatory to prevent exposure:
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PPE Category Specific Requirements Rationale

Chemical-resistant gloves

(e.g., Nitrile rubber). Gloves )
To prevent skin contact and

Hand Protection must be inspected before use
burns.[2]

and disposed of properly after
handling.[4]

Safety glasses with side-

shields conforming to EN166
_ _ To protect eyes from severe
Eye and Face Protection or safety goggles. A face shield
) damage.[2]
should be worn when there is

a risk of splashing.[4]

Alab coat, long pants, and
closed-toe shoes must be

worn. For larger quantities or )
To prevent skin contact and

Skin and Body Protection when there is a significant risk
burns.[2]

of splashing, chemical-
resistant aprons and sleeves

are recommended.

A NIOSH/MSHA or European
Standard EN 149 approved
) ) respirator should be used if To prevent irritation to the
Respiratory Protection ] ) ) ] )
there is a risk of inhaling dust respiratory tract.
or vapors, especially in poorly

ventilated areas.[5]

Operational Plan: Step-by-Step Handling
Procedures

All handling of 5-Methylnicotinoyl chloride must be conducted in a certified chemical fume
hood.[1]

e Preparation:

o Ensure the chemical fume hood is functioning correctly.
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o Gather all necessary equipment, including PPE, spill containment materials, and
guenching solutions, before starting work.

o Have an emergency plan in place, and ensure that a safety shower and eyewash station
are readily accessible.[6]

e Handling:

[¢]

Wear all required PPE before handling the chemical.[2]

o Handle 5-Methylnicotinoyl chloride under an inert atmosphere (e.g., nitrogen or argon)
to prevent contact with moisture, which can cause decomposition and the release of toxic
gases.[2]

o Avoid the formation of dust and aerosols.[7]

o Use compatible utensils (e.g., glass, stainless steel) for transfers. Avoid contact with
metals that may be susceptible to corrosion.[2]

o Keep containers tightly closed when not in use.[7]
e Storage:

o Store 5-Methylnicotinoyl chloride in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents and bases.[6][8]

o The container must be kept tightly closed to prevent moisture from entering.[7] Some
related compounds require refrigeration; check the supplier's specific storage
recommendations.[2][9]

o Store in a locked cabinet or a designated corrosives area.[6]

Disposal Plan: Step-by-Step Neutralization and
Waste Disposal

Do not dispose of 5-Methylnicotinoyl chloride down the drain. It must be neutralized before
disposal as hazardous waste. This procedure should be performed in a chemical fume hood.
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» Preparation for Neutralization:

o Prepare a 5-10% aqueous solution of a weak base, such as sodium bicarbonate
(NaHCO:s), in a large beaker. The volume of the basic solution should be at least ten times
the volume of the 5-Methylnicotinoyl chloride waste to be neutralized.[1]

o Place the beaker in an ice bath to control the reaction temperature.[1]
o Have a stir bar and stir plate ready.
o Neutralization Procedure:

o Slowly and carefully add the 5-Methylnicotinoyl chloride waste to the stirring basic
solution. The addition should be done in small portions to control the rate of reaction and
prevent excessive fuming or temperature increase.[1]

o If the reaction becomes too vigorous, stop the addition and allow the mixture to cool.[1]

o After all the waste has been added, continue stirring the mixture for at least one hour to
ensure complete neutralization.[1]

 Verification and Disposal:

o Check the pH of the solution using pH paper or a calibrated pH meter to ensure it is
neutral (pH 6-8). If the solution is still acidic, add more basic solution.[1]

o The neutralized solution should be collected in an appropriate hazardous waste container.

[1]

o Dispose of the waste container through your institution's hazardous waste management
program, following all local and national regulations.[2]

Emergency Procedures

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1285282?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_5_Bromonicotinoyl_Chloride.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_5_Bromonicotinoyl_Chloride.pdf
https://www.benchchem.com/product/b1285282?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_5_Bromonicotinoyl_Chloride.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_5_Bromonicotinoyl_Chloride.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_5_Bromonicotinoyl_Chloride.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_5_Bromonicotinoyl_Chloride.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_5_Bromonicotinoyl_Chloride.pdf
https://www.tcichemicals.com/BE/en/sds/C1604_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1285282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Exposure Scenario First Aid Measures

Move the person to fresh air and keep them
Inhalation comfortable for breathing. Immediately call a
POISON CENTER or doctor.[2]

Take off immediately all contaminated clothing.
Rinse skin with plenty of water for at least 15

Skin Contact ) ) ) ) )
minutes. Seek immediate medical attention.[2]

[8]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing. Immediately call a

POISON CENTER or doctor.[2]

Rinse mouth. Do NOT induce vomiting.
Ingestion Immediately call a POISON CENTER or doctor.

[2]

Evacuate the area. Wear appropriate PPE.
Prevent dust formation.[7] For small spills,

Spil carefully sweep up the solid material and place
it in a suitable container for disposal.[7] For
larger spills, control the leakage area and

prevent the product from entering drains.[2]

Visual Workflow for Safe Handling

The following diagram illustrates the key decision points and procedural flow for safely handling
5-Methylnicotinoyl chloride.
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Caption: Workflow for handling 5-Methylnicotinoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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